
In-Depth Technical Guide: Amberlite™ SR1L Na
Total Exchange Capacity

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796 Get Quote

This technical guide provides a comprehensive overview of the total exchange capacity and

other core properties of Amberlite™ SR1L Na, a strong acid cation exchange resin. Designed

for researchers, scientists, and drug development professionals, this document details the

resin's specifications, an experimental protocol for capacity determination, and a visual

representation of its application in a typical water softening process.

Core Properties and Quantitative Data
Amberlite™ SR1L Na is a gel-type, sulfonated polystyrene strong acid cation exchange resin.

Its primary application is in water softening, where it demonstrates excellent physical, chemical,

and thermal stability, favorable ion exchange kinetics, and a high exchange capacity.[1] The

quantitative specifications of Amberlite™ SR1L Na are summarized in the tables below,

compiled from manufacturer data sheets.[1][2]

Table 1: Physical and Chemical Properties
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Property Value

Matrix Gel, Styrene-divinylbenzene copolymer

Functional Group Sulfonic Acid

Physical Form Amber, translucent spherical beads

Ionic Form as Shipped Na+

Total Exchange Capacity ≥ 1.9 eq/L

Water Retention Capacity 41 - 49%

Shipping Weight 808 g/L

Table 2: Particle Size Distribution

Particle Size Specification

Particle Diameter 600 - 800 µm

< 300 µm ≤ 2.0%

> 1180 µm ≤ 2.0%

Experimental Protocol: Determination of Total
Exchange Capacity
The total exchange capacity of a cation exchange resin is a measure of the total number of

exchangeable hydrogen ions.[3] The following is a detailed methodology for determining the

total exchange capacity of Amberlite™ SR1L Na, adapted from standardized test methods such

as ASTM D2187.[3][4][5]

Resin Pre-treatment (Conversion to Hydrogen Form)
Objective: To ensure all exchange sites are in a known ionic form (H+) for accurate capacity

measurement.[3]

Procedure:
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A known volume of Amberlite™ SR1L Na resin is placed in a chromatography column.

The resin is backwashed with deionized water to remove any fine particles and to classify

the beads.

A solution of a strong acid, typically 1 M Hydrochloric Acid (HCl), is passed through the

resin bed. This is done to replace the sodium ions (Na+) on the resin with hydrogen ions

(H+).

The resin is then rinsed with deionized water until the effluent is neutral (pH ~7.0) to

remove any excess acid.

Elution of Hydrogen Ions
Objective: To replace the hydrogen ions on the resin with a known cation and collect the

displaced hydrogen ions for titration.

Procedure:

A solution of a neutral salt with a high concentration, such as 1 M Sodium Chloride (NaCl),

is passed through the pre-treated resin bed.

The sodium ions (Na+) in the solution will exchange with the hydrogen ions (H+) on the

resin. The reaction is as follows: Resin-H⁺ + Na⁺ → Resin-Na⁺ + H⁺.

The entire effluent containing the displaced hydrogen ions is collected in a volumetric

flask.

Titration of Eluted Hydrogen Ions
Objective: To quantify the amount of hydrogen ions eluted from the resin, which is equivalent

to the total exchange capacity.

Procedure:

An aliquot of the collected effluent is taken.

A few drops of a suitable indicator, such as phenolphthalein, are added to the aliquot.
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The solution is then titrated with a standardized solution of a strong base, typically 0.1 M

Sodium Hydroxide (NaOH), until the endpoint is reached (a persistent pink color in the

case of phenolphthalein).

The volume of NaOH used is recorded.

Calculation of Total Exchange Capacity
Objective: To calculate the total exchange capacity in equivalents per liter (eq/L) of resin.

Formula: Total Exchange Capacity (eq/L) = (VNaOH × CNaOH) / Vresin Where:

VNaOH = Volume of NaOH solution used for titration (in Liters)

CNaOH = Concentration of the standardized NaOH solution (in eq/L)

Vresin = Volume of the resin sample used (in Liters)

Mandatory Visualization: Logical Workflow
The following diagram illustrates the logical workflow of a typical water softening process using

Amberlite™ SR1L Na, including the service and regeneration cycles.

Caption: Water Softening and Regeneration Cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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